Cas no 101126-66-3 (Dibenzo[b,e][1,4]dioxin,2-chloro-7-nitro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,2-chloro-7-nitro-
• CAS No: 101126-66-3
• MF: C₁₂H₆ClNO₄
• MW: 263.633342266083
• CID: 161842
• PubChem ID: 149103
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,2-chloro-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,2-chloro-7-nitro-
• 2-chloro-7-nitrodibenzo-p-dioxin
• 2-Chloro-7-nitrodibenzo(b,e)(1,4)dioxin
• Dibenzo(b,e)(1,4)dioxin, 2-chloro-7-nitro-
• 101126-66-3
• DTXSID00143744

• Inchi： 1S/C12H6ClNO4/c13-7-1-3-9-11(5-7)17-10-4-2-8(14(15)16)6-12(10)18-9/h1-6H
• InChI Key： BRESZLYCRIZXLL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC1C=CC(=CC=1O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.99858
• Monoisotopic Mass: 262.998535
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3
• XLogP3: 3.5

Experimental Properties

• Density: 1.533
• Boiling Point: 397.1°Cat760mmHg
• Flash Point: 194°C
• Refractive Index: 1.664
• PSA: 61.6
• LogP: 4.66940